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Compound of Interest

Compound Name: Androst-5-ene-3,15,17-triol

Cat. No.: B1205676

Get Quote

Executive Summary
Androst-5-ene-3,15,17-triol (often a metabolite of DHEA or related androstanes) is a Potent

Biologically Active Compound (PBAC).[1][2] Unlike benign laboratory reagents, its disposal is

governed not just by chemical toxicity, but by its potential as an endocrine disruptor.[1]

Improper disposal poses significant risks to aquatic ecosystems and regulatory non-compliance

under EPA and REACH frameworks.[1]

This guide provides a self-validating workflow for the containment, deactivation, and

destruction of this steroid, ensuring zero environmental release.

Hazard Identification & Risk Assessment
Before initiating disposal, the operator must acknowledge the specific biological risks

associated with this steroid structure.[1]
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Hazard Category Risk Description GHS Classification

Reproductive Toxicity

May damage fertility or the

unborn child.[1][3] Steroids can

cross placental barriers.[1]

H360 / H361

Aquatic Toxicity

Chronic endocrine disruption in

aquatic life at ng/L

concentrations.[1]

H410 / H411

Carcinogenicity

Suspected of causing cancer

(based on androgenic activity).

[1]

H351

Critical Insight: The cyclopentanoperhydrophenanthrene ring system (the steroid core) is

thermally and chemically stable.[1] Standard autoclaving is insufficient to degrade this molecule.

[1] High-temperature incineration is the only validated destruction method.[1]

Waste Segregation & Containerization Strategy
Effective disposal begins at the bench.[1] You must segregate this compound from general

chemical waste to ensure it reaches the correct destruction facility.[1]

The "Zero-Leach" Protocol
Solid Waste (Powder/Contaminated Consumables):

Primary Containment: Place waste in a clear, sealable polyethylene bag (minimum 2 mil

thickness).[1]

Secondary Containment: Place the sealed bag into a rigid, amber High-Density

Polyethylene (HDPE) wide-mouth jar.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://cdn.caymanchem.com/cdn/msds/34159m.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: "Hazardous Waste - Toxic Steroid - Incinerate Only."[1]

Liquid Waste (Mother Liquors/Solvent Rinses):

Solvent Compatibility: Ensure the carrier solvent (e.g., Methanol, DMSO) is compatible

with the waste stream.[1]

Container: Glass or HDPE carboy. Do not use metal containers if the solution is acidic.

Segregation: Do NOT mix with oxidizers (e.g., Peroxides, Nitric Acid) as this may generate

unknown, toxic steroid-oxide byproducts.[1]

Decision Logic: Disposal Workflow
The following diagram illustrates the decision-making process for disposing of Androst-5-ene-
3,15,17-triol based on its physical state and concentration.
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Waste Generation:
Androst-5-ene-3,15,17-triol

Determine Physical State

Solid Waste
(Powder, Gloves, Weigh Boats)
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(Stock Solutions, Rinsates)

Liquid

Double Bag in
2-mil Polyethylene

Collect in Dedicated
Solvent Carboy (Glass/HDPE)

Place in Rigid
Amber HDPE Jar

Label: 'Acute Toxin - Incinerate Only'
(DO NOT SEWER)

Transfer to EHS/Waste Vendor
Code: RCRA Hazardous (P/U Listed or Characteristic)

High-Temp Incineration
(>1000°C)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating and routing steroid waste to ensure total destruction

via incineration.[1]

Spill Management: The "Dry-First" Technique
In the event of a spill, immediate containment is required to prevent aerosolization (inhalation

risk) or surface migration.

PPE Requirements:

Respiratory: N95 (minimum) or P100 respirator if powder is loose.[1]

Skin: Double Nitrile gloves (0.11 mm minimum thickness).[1]

Body: Tyvek lab coat or standard cotton coat with disposable apron.[1]

Protocol for Dry Powder Spill:
Isolate: Evacuate non-essential personnel. Mark a 3-meter radius.

Cover: Gently place a chemically compatible absorbent pad or damp paper towel over the

powder to prevent dust clouds.[1] Do not sweep dry.[1]

Scoop: Using a plastic scoop or stiff card, lift the powder/pad mixture into a waste bag.

Wet Wipe: Clean the surface with a soap/water solution (surfactant) followed by an Ethanol

(70%) wipe to solicit lipophilic residues.[1]

Verify: If available, use a UV light (if the steroid is conjugated or fluorescent) or swab test to

ensure no residue remains.[1]

Protocol for Liquid Spill:
Absorb: Use universal absorbent pads or vermiculite.[1]

Contain: Place sodden absorbents into a wide-mouth jar.

Decontaminate: Wash surface with detergent and water; collect all wash water as hazardous

waste.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB34630&dnl=sd_-_4-Androstene-3%2C17-dione_CAS_63-05-8_%28SB34630%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Compliance & Waste Codes
While Androst-5-ene-3,15,17-triol may not have a specific named RCRA listing (like P-list or

U-list), it falls under strict regulatory categories due to its pharmacological activity.[1]

Regulatory Body Classification / Rule Action Required

EPA (USA)

Subpart P (40 CFR Part 266):

Hazardous Waste

Pharmaceuticals.[1][4]

Ban on Sewering: It is illegal to

pour this down the drain.[1]

Must be managed as

hazardous waste.[1][2][5]

RCRA

Characteristic Waste: If

dissolved in ignitable solvents

(Methanol/Ethanol).[1]

Assign code D001 (Ignitable) +

toxic characteristic if

applicable.[1]

OSHA

Hazard Communication

Standard: Reproductive Toxin.

[1][3]

Ensure SDS is accessible and

labels include "Reproductive

Hazard."[1]

Why "Drain Disposal" is Forbidden: Wastewater treatment plants (WWTPs) are generally

unable to filter out steroid ring structures effectively.[1] Releasing this into the drain allows it to

enter the watershed, where it can feminize fish populations and re-enter the drinking water

supply.[1]

Emergency Procedures & First Aid
Inhalation: Move to fresh air immediately. Steroids can be absorbed via mucous membranes.

[1]

Skin Contact: Wash with soap and copious water for 15 minutes.[1] Do not use ethanol on

skin, as it enhances transdermal absorption of the steroid.[1]

Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses.[1]

References
United States Environmental Protection Agency (EPA). (2019).[1][6] Management Standards

for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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